Cas no 50366-58-0 ( )
structure
Product Name:
CAS No:50366-58-0
MF:C12H16O3S
MW:240.318642616272
CID:933646
PubChem ID:322752
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 1-phenyl-3-propylsulfonylpropan-1-one
- 50366-58-0
- NSC280875
- NSC-280875
- DTXSID80314152
- 1-Phenyl-3-(propane-1-sulfonyl)propan-1-one
-
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- Inchi: 1S/C12H16O3S/c1-2-9-16(14,15)10-8-12(13)11-6-4-3-5-7-11/h3-7H,2,8-10H2,1H3
- InChI Key: OMIZSKBMWVZVNS-UHFFFAOYSA-N
- SMILES: S(CCC)(CCC(C1C=CC=CC=1)=O)(=O)=O
Computed Properties
- Exact Mass: 240.08208
- Monoisotopic Mass: 240.082
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 59.6Ų
Experimental Properties
- Density: 1.155
- Boiling Point: 436.6°C at 760 mmHg
- Flash Point: 272.9°C
- Refractive Index: 1.522
- PSA: 51.21
- LogP: 3.16500
Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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